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Executive Summary & Chemical Definition
In the domain of peptidomimetic engineering, (R)-benzyl-NCA refers to the N-carboxyanhydride

(NCA) derived from (R)-Phenylalanine (also known as D-Phenylalanine). While standard solid-

phase peptide synthesis (SPPS) dominates linear sequence generation, the Ring-Opening

Polymerization (ROP) of NCAs remains the gold standard for generating high-molecular-weight

polypeptides and block copolymers at scale.

The utilization of the (R)-enantiomer (D-isomer) is a strategic choice in modern drug delivery

and materials science. Unlike its naturally occurring (S)-counterpart (L-Phe), polypeptides

derived from (R)-benzyl-NCA possess unique resistance to enzymatic degradation and the

ability to drive specific chiral self-assembly processes.

Chemical Identity:

IUPAC Name: (R)-4-benzyl-1,3-oxazolidine-2,5-dione
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Common Name: D-Phenylalanine NCA (D-Phe-NCA)[1][2][3]

Key Feature: The C4-position benzyl substituent dictates the steric and hydrophobic profile,

while the (R)-configuration imparts protease resistance and distinct optical properties.

Core Applications in Therapeutics & Materials
Protease-Resistant Drug Carriers
The primary application of (R)-benzyl-NCA is the synthesis of Poly(D-phenylalanine) (PD-Phe).

Natural proteases (e.g., chymotrypsin, pepsin) are stereoselective, evolving to cleave peptide

bonds between L-amino acids.

Mechanism: The active sites of endogenous proteases cannot accommodate the steric

orientation of the D-benzyl side chain.

Outcome: Nanocarriers (micelles/vesicles) formed from PD-Phe blocks exhibit significantly

prolonged circulation half-lives compared to their L-counterparts. This is critical for oral

delivery systems where gastric stability is paramount.

Chirality-Controlled Polymerization-Induced Self-
Assembly (CC-PISA)
Recent advancements have established CC-PISA as a precision engineering tool. By

copolymerizing (R)-benzyl-NCA and (S)-benzyl-NCA in specific ratios, researchers can

manipulate the secondary structure (

-helix vs.

-sheet) and the resulting morphology of the assembly.

Heterochiral Effect: Mixing (R) and (S) monomers disrupts the long-range order of the benzyl

side chains, often favoring vesicle formation over micelles due to altered packing parameters

(

).

Application: Tuning the degradation rate. While pure PD-Phe is non-degradable, heterochiral

Poly(D,L-Phe) degrades at a tunable rate, allowing for programmed drug release.
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Supramolecular Stereocomplexes
Polypeptides derived from (R)-benzyl-NCA can form stereocomplexes with Poly(L-

phenylalanine).

Physical Interlocking: The enantiomeric chains pack more efficiently (like a zipper) than

homochiral chains, resulting in hydrogels or fibers with enhanced thermal stability and

mechanical strength.

Use Case: Injectable hydrogels for tissue engineering that require higher shear-thinning

capabilities and longer in vivo persistence.

Technical Implementation: Synthesis &
Polymerization
Precursor Synthesis: The Fuchs-Farthing Method
Note: Moisture sensitivity is the critical failure point. All glassware must be flame-dried.

Protocol:

Reagents: Suspend (R)-Phenylalanine (10.0 g) in anhydrous THF (150 mL).

Phosgenation: Add Triphosgene (0.4 eq) under Argon flow. Heat to 50°C.

Reaction: The suspension will clear as the NCA forms (approx. 2-3 hours).

Purification (Critical):

Precipitate by adding the reaction mixture into cold anhydrous hexane.

Recrystallization: Dissolve crude NCA in minimal THF/Ethyl Acetate and layer with

Hexane. Store at -20°C.

Validation: FTIR should show strong doublets at ~1780 cm⁻¹ and ~1850 cm⁻¹ (C=O

stretch). Absence of broad OH peak (3300 cm⁻¹) confirms no hydrolyzed acid.

Ring-Opening Polymerization (ROP)
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To synthesize a block copolymer (e.g., PEG-b-PD-Phe) for drug delivery:

Protocol:

Initiator: Use a PEG-amine macroinitiator (

= 5000). Dry by azeotropic distillation with toluene.

Solvent: Dissolve (R)-benzyl-NCA in anhydrous DMF (1.0 M concentration).

Initiation: Add PEG-amine solution to the NCA solution under inert atmosphere.

Propagation: Stir at room temperature for 48-72 hours.

Note: The reaction is driven by the release of CO₂. Ensure the vessel is vented through a

drying tube or bubbler.

Termination: Quench with acidic methanol.

Characterization:

H NMR (DMSO-

) to verify the degree of polymerization (DP) by comparing the benzyl aromatic protons (7.2
ppm) to the PEG backbone (3.6 ppm).

Mechanistic Visualization
ROP Mechanism & Chiral Assembly
The following diagram illustrates the nucleophilic attack mechanism and the subsequent self-

assembly pathways dictated by chirality.
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Click to download full resolution via product page

Caption: Nucleophilic Ring-Opening Polymerization of (R)-benzyl-NCA followed by chirality-

dependent self-assembly pathways.

Comparative Data: (R) vs (S) Isomers
The following table summarizes the physicochemical distinctions crucial for experimental

design.

Feature
(S)-Benzyl-NCA (L-
Phe)

(R)-Benzyl-NCA (D-
Phe)

Heterochiral Mix
(50:50)

Proteolytic Stability Low (Degrades < 24h) High (Stable > 7 days) Tunable

Secondary Structure
Right-handed

-helix

Left-handed

-helix

Disordered /

-sheet

Immunogenicity Moderate Low / Silent Variable

Assembly Morphology Spheres/Fibers Spheres/Fibers Vesicles/Lamellae

Melting Point (

)
~280°C ~280°C

>300°C

(Stereocomplex)

Troubleshooting & Expert Tips
The "Water" Trap: NCAs are notoriously sensitive to moisture. Even trace water in the DMF

will initiate polymerization, leading to low molecular weight oligomers rather than the target

polymer.

Tip: Always use a glovebox or Schlenk line. Test DMF with a colorimetric water test (e.g.,

Karl Fischer) before use.

CO₂ Venting: In large-scale synthesis (>5g), the evolution of CO₂ can cause foaming.

Tip: Use a mechanical stirrer rather than a magnetic bar to break foam and ensure

homogeneity.
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Storage: Store purified (R)-benzyl-NCA at -20°C under Argon. It will degrade (turn

pink/brown) if left at room temperature due to auto-polymerization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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